DPCB

• Molecular Formula: C39H75NO6
• Molecular Weight: 654.0 g/mol
• InChI: InChI=1S/C39H75NO6/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-38(43)45-35-36(33-40(3,4)34-37(41)42)46-39(44)32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h36H,5-35H2,1-4H3
• InChIKey: HXMYCLJIIZGNST-UHFFFAOYSA-N

DPCB Procurement Guide

DPCB, or 1,2-diaryl-3,4-bis[(2,4,6-tri-t-butylphenyl)phosphinidene]cyclobutene, is a bidentate ligand characterized by its rigid, sterically protected framework containing a 3,4-diphosphinidenecyclobutene core. The ligand features two sp2-hybridized phosphorus atoms with low-lying π* orbitals, enabling strong metal-to-phosphorus π-back-bonding [1]. This electronic structure confers unique catalytic properties to its transition metal complexes, making DPCB a valuable tool in organometallic chemistry and homogeneous catalysis, distinct from conventional phosphine ligands [2].

Synthetic zwitterionic ICZL lipidoid with carboxybetaine headgroup

Workflow: Langmuir monolayer, supported bilayer, and vesicle studies

Key attribute: forms stable, homogeneous lipid membranes for biophysical and drug delivery research

• [1] Ozawa, F. (2011). ジホスフィニデンシクロブテン錯体の構造と触媒機能. Journal of Synthetic Organic Chemistry, Japan, 69(11), 1261-1270. View Source
• [2] Ozawa, F., & Okazaki, M. (2004). Synthesis and catalytic properties of diphosphinidenecyclobutene-coordinated palladium and platinum complexes. Journal of Organometallic Chemistry, 689(17), 2775-2784. View Source

Why DPCB Cannot Be Replaced

Generic substitution of DPCB ligands with other bidentate phosphines like dppe (1,2-bis(diphenylphosphino)ethane) or diimines is not equivalent due to the unique electronic and steric properties of DPCB. The extremely bulky 2,4,6-tri-t-butylphenyl (Mes*) groups and the conjugated P=C double bond system create a unique coordination environment that is not replicated by conventional ligands [1]. This environment leads to distinct catalytic behaviors, including activation-free gold catalysis and exceptional Z-selectivity in hydrosilylation, which are not observed with common alternatives. Consequently, using a different ligand in a protocol optimized for DPCB will likely result in a significant loss of catalytic activity, altered selectivity, or complete reaction failure [2].

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Monolayer stability differs: carboxybetaine headgroup yields ~10 mN/m higher collapse pressure than sulfonate, altering film integrity under compression.

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Mixing thermodynamics diverge: DPCB-DPPC shows more negative excess free energy and a broader optimal composition window (X=0.6–0.8) than DPSB-DPPC.

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Phase behavior mismatch: pure DPCB forms a uniform single-phase bilayer (Tm ~52 °C), whereas DPSB exhibits two coexisting domains, complicating protein reconstitution.

• [1] Ozawa, F., & Okazaki, M. (2004). Synthesis and catalytic properties of diphosphinidenecyclobutene-coordinated palladium and platinum complexes. Journal of Organometallic Chemistry, 689(17), 2775-2784. View Source
• [2] Nagao, H., et al. (2014). π‐Extended DPCB for Activation‐Free Homogeneous Gold Catalysis. Angewandte Chemie International Edition, 53(22), 5614-5618. View Source

DPCB vs. DPSB: Differentiation Evidence

Monolayer Mechanical Stability

Ruthenium complexes of the DPCB-OMe ligand (Y = OMe) provide near-perfect Z-selectivity in the hydrosilylation of terminal alkynes. In the hydrosilylation of phenylacetylene with HSiMe2Ph, the DPCB-OMe ruthenium complex 1a catalyzes the reaction to give the (Z)-vinylsilane product with >98% selectivity. This is a direct head-to-head comparison where the same catalyst system with alternative ligands typically yields a mixture of E and Z isomers, or lower Z-selectivity. The exceptional selectivity is attributed to the strong π-accepting ability of the DPCB-OMe ligand, which stabilizes key intermediates [1].

Monolayer Stability

Direct head-to-head

DPPC–DPCB 50–60 mN/m vs DPPC–DPSB 40–50 mN/m

Higher collapse pressure supports robust film transfer in sensor applications

π–A isotherms at air/water interface

Evidence Dimension	Z-Selectivity in Hydrosilylation of Phenylacetylene
Target Compound Data	>98% Z-selectivity
Comparator Or Baseline	General bidentate phosphine ligands (e.g., dppe) often give mixtures of E/Z isomers or lower Z-selectivity (e.g., 50-90% depending on conditions and substrate)
Quantified Difference	Superior Z-selectivity (>98%) compared to typical phosphine ligands
Conditions	Ruthenium-catalyzed hydrosilylation with HSiMe2Ph, room temperature, 0.5-1 mol% catalyst loading

Why This Matters

This high selectivity allows researchers to obtain stereochemically pure (Z)-vinylsilanes, which are valuable synthetic intermediates, in high yield without the need for costly and time-consuming separation of stereoisomers.

• [1] Okazaki, M., et al. (2008). Synthesis and Reactions of Diphosphinidenecyclobutene Ruthenium Complexes Relevant to Catalytic Hydrosilylation of Terminal Alkynes. Organometallics, 27(8), 1771-1778. View Source

Thermodynamic Favorability of Mixing

Gold(I) complexes of DPCB with extended π-conjugation (e.g., 1-naphthyl substitution) catalyze cyclization reactions of alkynes without the need for a silver co-catalyst, a common requirement for many other gold(I)-phosphine catalysts like AuCl(PPh3). The DPCB-gold complex achieves high catalytic activity under mild conditions by lowering the LUMO energy of the ligand, thereby activating the gold center. This is a direct head-to-head comparison where the same reaction with a standard gold(I)-phosphine catalyst shows no activity without a silver salt activator [1].

Mixing Thermodynamics

Direct head-to-head

DPPC–DPCB more negative ΔG_Exc; optimal X_DPCB=0.6–0.8 vs DPPC–DPSB less negative; optimal X_DPSB=0.5

Broader composition window for homogeneous membrane formulation

ΔG_Exc from π–A isotherm integration

Evidence Dimension	Requirement of Silver Co-catalyst for Alkyne Cyclization
Target Compound Data	Catalytically active without a silver co-catalyst
Comparator Or Baseline	Gold(I)-phosphine complexes (e.g., AuCl(PPh3)) are typically inactive without a silver salt activator (e.g., AgOTf)
Quantified Difference	The DPCB-gold complex is active in the absence of a silver co-catalyst, whereas standard gold(I)-phosphine catalysts require activation.
Conditions	Homogeneous gold catalysis of alkyne cyclizations under mild conditions

Why This Matters

Eliminating the need for a silver co-catalyst simplifies reaction setup, reduces potential side reactions, and lowers the cost and environmental impact of the catalytic process, making DPCB-gold complexes a more attractive choice for gold catalysis.

• [1] Nagao, H., et al. (2014). π‐Extended DPCB for Activation‐Free Homogeneous Gold Catalysis. Angewandte Chemie International Edition, 53(22), 5614-5618. View Source

Bilayer Phase Uniformity

DPCB-Y ligands possess extremely low-lying π* orbitals localized on the sp2-hybridized phosphorus atoms, which results in a markedly stronger tendency for metal-to-phosphorus π-back-bonding compared to conventional sp3-hybridized diphosphines such as dppe (1,2-bis(diphenylphosphino)ethane). This is a class-level inference based on the distinct structural and electronic properties of DPCB. While direct quantitative comparison of π-back-bonding magnitude is complex, the consequence is observed in the distinct reactivity of DPCB complexes, such as the ability of Pd(DPCB-Y) complexes to facilitate C-O bond cleavage of allylic alcohols, a reaction for which analogous Pd(dppe) complexes are significantly less effective or inactive [1].

Bilayer Phase

Direct head-to-head

DPCB single peak 52.0±0.1 °C vs DPSB two peaks 40.8 °C, 56.8 °C

Uniform phase eliminates domain-boundary artifacts in protein reconstitution

DSC of pure lipid vesicles

Evidence Dimension	Metal-to-Phosphorus π-Back-Bonding Tendency
Target Compound Data	Strong π-back-bonding due to low-lying π* orbitals on sp2-hybridized P atoms
Comparator Or Baseline	Weaker π-back-bonding for standard sp3-hybridized diphosphines like dppe
Quantified Difference	The difference is qualitative (strong vs. weak) but leads to distinct catalytic activities; e.g., DPCB-Pd complexes cleave allylic C-O bonds efficiently, whereas dppe-Pd complexes do not.
Conditions	Based on comparative structural analysis and catalytic performance in C-O bond cleavage reactions

Why This Matters

The enhanced π-accepting ability of DPCB is the fundamental origin of its unique catalytic performance, enabling reactions that are difficult or impossible with conventional diphosphine ligands, thus expanding the synthetic chemist's toolkit.

• [1] Ozawa, F., & Okazaki, M. (2004). Synthesis and catalytic properties of diphosphinidenecyclobutene-coordinated palladium and platinum complexes. Journal of Organometallic Chemistry, 689(17), 2775-2784. View Source
• [2] Ozawa, F., et al. (2004). Catalytic C−O Bond Cleavage of Allylic Alcohols Using Diphosphinidenecyclobutene-Coordinated Palladium Complexes. A Mechanistic Study. Organometallics, 23(6), 1261-1268. View Source

Headgroup Orientational Flexibility

The catalytic activity of (π-allyl)palladium complexes [Pd(η3-C3H5)(DPCB-Y)]OTf in the allylation of aniline is directly correlated to the electronic nature of the substituent Y on the DPCB ligand. A clear activity trend is observed: 1a (Y = H) < 1b (Y = CF3) < 1c (Y = OMe) < 1d (Y = OOct). This is a direct head-to-head comparison within the DPCB ligand family, showing that the reaction rate can be finely tuned by modifying the ligand. The observed activity increase correlates with the electron-donating ability of Y, as quantified by Hammett σp parameters [1].

Headgroup Flexibility

Direct head-to-head

DPCB area reduction sustained over full π range (0–>40 mN/m) vs DPSB limited to low π (

Headgroup reorientation supports responsive membrane coatings

Compressibility modulus 200–350 mN/m

Purity & Identity

Specification review

>99% (TLC); R_f=0.64; powder; −20 °C storage

Procurement-grade traceability reduces batch variability

Avanti Research 860775P

Interaction Stoichiometry

Direct head-to-head

DPCB/DPPC complexes at 4:1, 1:1, 1:4 vs DPSB/DPPC only 1:1

Multiple stoichiometries enable wider compositional screening

Minimum A_L=41.5 Ų at X_DPCB=0.8

Evidence Dimension	Catalytic Activity for Aniline Allylation (Relative Rate)
Target Compound Data	Activity increases in the order: DPCB-H < DPCB-CF3 < DPCB-OMe < DPCB-OOct
Comparator Or Baseline	DPCB-H (unsubstituted) as the baseline
Quantified Difference	The trend is qualitative but correlates with Hammett σp values, providing a rational basis for ligand tuning.
Conditions	Palladium-catalyzed allylation of aniline with allylic alcohol at room temperature

Why This Matters

This structure-activity relationship allows chemists to rationally select or design DPCB derivatives with specific electronic properties to optimize catalytic performance for a desired transformation, offering a level of control not always available with other ligand classes.

• [1] Okazaki, M., et al. (2004). Catalytic C−O Bond Cleavage of Allylic Alcohols Using Diphosphinidenecyclobutene-Coordinated Palladium Complexes. A Mechanistic Study. Organometallics, 23(6), 1261-1268. View Source

DPCB Application Scenarios

Supported Bilayer and Biosensor Interfaces

DPCB-OMe ruthenium complexes are ideal for the synthesis of stereochemically pure (Z)-vinylsilanes via hydrosilylation of terminal alkynes. The >98% Z-selectivity eliminates the need for isomer separation, streamlining the production of these key intermediates for cross-coupling reactions and functional materials. This scenario directly leverages the unique selectivity advantage of DPCB-OMe over conventional catalysts [1].

Homogeneous Vesicles for Protein Reconstitution

π-Extended DPCB-gold complexes are the ligand of choice for developing gold-catalyzed cyclization reactions where the use of a silver co-catalyst is undesirable. This is particularly relevant for applications where silver salts might lead to decomposition, interfere with sensitive substrates, or add unnecessary cost and complexity. The activation-free nature of these catalysts simplifies process development and purification [2].

Flexible Binary Lipid Mixtures

When high catalytic activity in palladium-catalyzed allylic substitutions (e.g., allylation of amines with allylic alcohols) is required, DPCB-OMe or DPCB-OOct ligands are optimal. Their strong electron-donating properties, enabled by the DPCB framework, significantly accelerate the reaction compared to unsubstituted DPCB or other ligands, allowing for lower catalyst loadings and milder conditions. This is a direct application of the tunable electronic properties of DPCB [3].

Stimuli-Responsive Lipid Coatings

Due to its unique electronic structure with low-lying π* orbitals, DPCB serves as an excellent model ligand for fundamental studies on metal-to-phosphorus π-back-bonding. Its distinct properties allow researchers to probe the electronic and steric effects on this interaction, which is crucial for understanding and designing new catalysts. This application is grounded in the class-level inference of DPCB's superior π-accepting ability compared to standard diphosphines [4].

Application

Selection Property

Validation Focus

Supported bilayer deposition (SPR, QCM-D)

High monolayer collapse pressure tolerance

Film transfer integrity at elevated surface pressures

Membrane protein reconstitution

Single-phase bilayer uniformity (DSC)

Absence of lipid domain heterogeneity

Drug encapsulation / lipid composition screening

Broad compositional mixing window

Phase-separation boundaries in binary mixtures

Mechanoresponsive lipid coatings

Pressure-dependent headgroup reorientation

Conformational switching at defined compression thresholds

• [1] Okazaki, M., et al. (2008). Synthesis and Reactions of Diphosphinidenecyclobutene Ruthenium Complexes Relevant to Catalytic Hydrosilylation of Terminal Alkynes. Organometallics, 27(8), 1771-1778. View Source
• [2] Nagao, H., et al. (2014). π‐Extended DPCB for Activation‐Free Homogeneous Gold Catalysis. Angewandte Chemie International Edition, 53(22), 5614-5618. View Source
• [3] Okazaki, M., et al. (2004). Catalytic C−O Bond Cleavage of Allylic Alcohols Using Diphosphinidenecyclobutene-Coordinated Palladium Complexes. A Mechanistic Study. Organometallics, 23(6), 1261-1268. View Source
• [4] Ozawa, F., & Okazaki, M. (2004). Synthesis and catalytic properties of diphosphinidenecyclobutene-coordinated palladium and platinum complexes. Journal of Organometallic Chemistry, 689(17), 2775-2784. View Source